Cas no 1264043-40-4 (1-(5-Chloro-2-methoxyphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-(5-Chloro-2-methoxyphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid
• CAS No: 1264043-40-4
• MF: C₁₅H₁₇ClN₂O₅
• MW: 340.758883237839
• CID: 4692287
• Update Time: 2025-09-28

1-(5-Chloro-2-methoxyphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chloro-2-methoxyphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C15H17ClN2O5/c1-4-23-13(19)10-8-15(2,14(20)21)18(17-10)11-7-9(16)5-6-12(11)22-3/h5-7H,4,8H2,1-3H3,(H,20,21)
• InChI Key： WPIMFYGGGDGQHC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N1C(C(=O)O)(C)CC(C(=O)OCC)=N1)OC

Computed Properties

• Exact Mass: 340.083
• Monoisotopic Mass: 340.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.4

Additional information on 1-(5-Chloro-2-methoxyphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid

Introduction to 1-(5-Chloro-2-methoxyphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic Acid (CAS No. 1264043-40-4)

1-(5-Chloro-2-methoxyphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1264043-40-4, belongs to the pyrazole class of heterocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its 5-chloro-2-methoxyphenyl substituent and the presence of both an ethoxycarbonyl and a methyl group, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery.

The compound's significance lies in its potential as a building block for the synthesis of novel pharmaceutical agents. Pyrazole derivatives have been extensively studied due to their ability to modulate various biological pathways, making them attractive candidates for treating a wide range of diseases. The specific arrangement of functional groups in 1-(5-Chloro-2-methoxyphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid suggests that it may exhibit inhibitory effects on enzymes or receptors involved in inflammatory responses, metabolic disorders, or even cancer progression.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target specific disease-related pathways. The< strong> ethoxycarbonyl group in this compound not only enhances its solubility but also provides a site for further chemical modification, allowing researchers to fine-tune its biological activity. This flexibility makes it an ideal candidate for structure-activity relationship (SAR) studies, where subtle changes in the molecular structure can lead to significant alterations in potency and selectivity.

The< strong> 5-chloro-2-methoxyphenyl moiety is particularly noteworthy as it is often found in bioactive molecules that interact with biological targets. Chloro substituents are known to enhance binding affinity by increasing lipophilicity and electronic properties, while methoxy groups can serve as hydrogen bond donors or acceptors, further influencing the compound's interaction with biological receptors. The combination of these two groups in the< strong> 1-(5-Chloro-2-methoxyphenyl) portion of the molecule suggests that it may have a high degree of specificity for certain biological targets.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates. Computational models have been instrumental in predicting the binding modes of small molecules to biological targets, allowing researchers to design compounds with enhanced efficacy and reduced toxicity. In this context, 1-(5-Chloro-2-methoxyphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid represents an exciting opportunity for further exploration.

The< strong>methyl group at the 5-position of the pyrazole ring adds another layer of complexity to the compound's structure. Methyl groups are commonly found in biologically active molecules and can influence both pharmacokinetic and pharmacodynamic properties. They can affect solubility, metabolic stability, and interactions with biological targets. In this compound, the methyl group may contribute to stabilizing certain conformations or enhancing binding affinity through van der Waals interactions.

The carboxylic acid functionality at the 5-position provides an additional site for chemical modification. Carboxylic acids are versatile functional groups that can be converted into esters, amides, or other derivatives, expanding the range of possible applications for this compound. These modifications can be tailored to improve solubility, bioavailability, or target specificity.

The synthesis of< strong> 1-(5-Chloro-2-methoxyphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the< strong> ethoxycarbonyl group typically involves reactions such as esterification or acylation, while the< strong>methyl group can be incorporated through alkylation reactions. The< strong > 5-chloro-2-methoxyphenyl substituent is often introduced via halogenation or methylation reactions on a precursor molecule.

The development of efficient synthetic routes is crucial for scaling up production and ensuring consistency in quality. Modern synthetic methodologies often incorporate green chemistry principles to minimize waste and improve sustainability. Techniques such as catalytic asymmetric synthesis or flow chemistry can enhance efficiency and reduce environmental impact.

In conclusion,< strong >1-(5-Chloro-2-methoxyphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid (CAS No. 1264043-40-4)is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration as a lead molecule for drug discovery efforts targeting various diseases. As research continues to uncover new therapeutic applications for pyrazole derivatives,< strong >this compound will undoubtedly play a vital role in advancing our understanding of drug design and development.